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Compound of Interest

Compound Name: (-)-Thienamycin

CAS No.: 104154-92-9

Cat. No.: B15721852

Get Quote

For Researchers, Scientists, and Drug Development Professionals

(-)-Thienamycin, the first discovered carbapenem antibiotic, was identified in Streptomyces

cattleya in 1976.[1] It exhibits a remarkably broad spectrum of potent antibacterial activity

against both Gram-positive and Gram-negative bacteria, including those resistant to other β-

lactam antibiotics.[1][2] However, the clinical development of thienamycin itself was halted due

to its inherent instability.[1][2] The molecule is unstable in concentrated aqueous solutions and

is susceptible to rapid degradation by a renal enzyme, dehydropeptidase-I (DHP-I).[3][4][5] This

fundamental instability prompted the development of several synthetic derivatives designed to

retain the therapeutic benefits of the thienamycin core while overcoming its stability limitations.

This guide provides an objective comparison of the stability profiles of (-)-thienamycin and its

key synthetic derivatives: imipenem, meropenem, ertapenem, doripenem, and biapenem,

supported by experimental data.

Quantitative Stability Data
The stability of carbapenems is a critical factor for their formulation, storage, and clinical

administration. It is influenced by two primary factors: susceptibility to enzymatic hydrolysis by
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human renal dehydropeptidase-I (DHP-I) and inherent chemical stability in aqueous solutions.

The following tables summarize the stability data for thienamycin and its derivatives.

Table 1: Stability against Human Renal Dehydropeptidase-I (DHP-I)

Compound 1β-Methyl Group Stability to DHP-I Clinical Implication

(-)-Thienamycin No Unstable

Rapidly metabolized,

limiting in vivo

efficacy.[5]

Imipenem No Unstable

Requires co-

administration with a

DHP-I inhibitor,

cilastatin.[1][3][4]

Meropenem Yes Stable
Does not require a

DHP-I inhibitor.[6][7]

Ertapenem Yes Stable
Does not require a

DHP-I inhibitor.

Doripenem Yes Stable
Does not require a

DHP-I inhibitor.[3]

Biapenem Yes Stable

More stable to DHP-I

hydrolysis than

imipenem and

meropenem.[8]

Table 2: Chemical Stability in Aqueous Media

Stability is generally defined as the time to retain at least 90% of the initial concentration.
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Compound
Medium /
Conditions

Temperature Concentration
Stability
Duration / Half-
life (t½)

Imipenem Infusion Solution 30°C N/A < 1 hour[9]

Cation-Adjusted

Mueller Hinton

Broth (pH 7.25)

36°C N/A
t½ ≈ 16.9

hours[10]

Meropenem Infusion Solution 30°C N/A
Stable for 4

hours[9]

Infusion Solution 25°C N/A
Stable for > 6

hours[9]

Cation-Adjusted

Mueller Hinton

Broth (pH 7.25)

36°C N/A
t½ ≈ 46.5

hours[10]

Ertapenem
Reconstituted

Solution

Room Temp (23-

25°C)
100 mg/mL

~1 to 5.5

hours[11][12]

0.9% Sodium

Chloride
4°C 10 mg/mL

Stable for longer

than at 20

mg/mL.[13]

0.9% Sodium

Chloride
25°C 10-20 mg/mL

More stable than

in dextrose

solutions.[13]

Doripenem
0.9% Sodium

Chloride

Room Temp

(25°C)
5 mg/mL

Stable for up to

12 hours.[14][15]

5% Dextrose
Room Temp

(25°C)
5 mg/mL

Stable for 4

hours.[14]

Cation-Adjusted

Mueller Hinton

Broth (pH 7.25)

36°C N/A
t½ ≈ 40.6

hours[10]

Biapenem Cation-Adjusted

Mueller Hinton

36°C N/A t½ ≈ 20.7

hours[10]
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Broth (pH 7.25)

Experimental Protocols
The evaluation of carbapenem stability is predominantly conducted using stability-indicating

high-performance liquid chromatography (HPLC) methods. This technique allows for the

separation and quantification of the parent drug from its degradation products.

General Protocol for HPLC-Based Stability Assessment

This protocol outlines a general procedure for assessing the chemical stability of a carbapenem

in an aqueous solution.

Preparation of Solutions:

Reconstitute the carbapenem powder with an appropriate diluent (e.g., Sterile Water for

Injection, 0.9% Sodium Chloride) to a specific stock concentration.

Further dilute the stock solution with the desired infusion fluid (e.g., 0.9% NaCl, 5%

Dextrose) to the final target concentration(s) in appropriate containers (e.g., glass vials,

PVC infusion bags).

Prepare a set of calibration standards of known concentrations.

Incubation:

Store the prepared solutions under controlled environmental conditions (e.g., refrigerated

at 5°C ± 3°C, room temperature at 25°C ± 2°C).[14]

Protect solutions from light if required.

Sampling:

Withdraw aliquots from the test solutions at predetermined time intervals (e.g., 0, 1, 2, 4,

8, 12, 24 hours).
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If necessary, dilute the samples immediately with the mobile phase to halt further

degradation before analysis.

Chromatographic Analysis:

Chromatographic System: A standard HPLC system equipped with a UV-Vis detector.[16]

Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is

commonly used.[16]

Mobile Phase: A suitable mixture of an aqueous buffer (e.g., phosphate buffer) and an

organic solvent (e.g., acetonitrile or methanol). The composition may be delivered

isocratically or as a gradient.

Flow Rate: Typically around 1.0 mL/min.

Detection: UV detection at a wavelength specific to the carbapenem being analyzed (e.g.,

~300 nm for doripenem).[16]

Injection Volume: A fixed volume, typically 10-20 µL.[17]

Temperature: Analyses are usually performed at a controlled ambient temperature (e.g.,

25°C).[16]

Data Analysis:

Generate a calibration curve by plotting the peak area of the standard solutions against

their known concentrations.[17]

Quantify the concentration of the carbapenem in the test samples at each time point by

interpolating their peak areas from the calibration curve.

Calculate the percentage of the initial concentration remaining at each time point.

The stability is typically defined as the time at which the concentration of the parent drug

falls below 90% of its initial (time 0) concentration.[14][15][17]
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The progression from the unstable parent compound, thienamycin, to its more robust synthetic

derivatives can be visualized as a response to specific stability challenges.

Parent Compound & Challenges
Synthetic Derivatives & Solutions
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 Requires

Click to download full resolution via product page

Caption: Developmental logic from unstable Thienamycin to stable synthetic derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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